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Introduction
Argon (Ar), a noble gas, is the third most abundant gas in Earth's atmosphere, comprising

approximately 0.934% by volume.[1] In its liquid state, argon is a colorless, odorless, non-

flammable, and non-corrosive cryogenic liquid.[2][3] Its chemical inertness and low boiling point

make it an indispensable medium in a multitude of scientific and industrial applications, from

providing inert atmospheres for high-temperature processes like welding and crystal growth to

its use as a target medium in particle physics experiments and as a cryopreservation agent.[1]

[2] This guide provides an in-depth overview of the core physical and chemical properties of

liquid argon, methodologies for their determination, and key data for researchers and

professionals.

Physical Properties
The physical characteristics of liquid argon are fundamental to its application as a cryogenic

fluid. Its properties are well-defined under specific conditions of temperature and pressure.

Core Physical Properties
Key physical constants and state points for argon are summarized below. The triple point is a

defining fixed point in the International Temperature Scale of 1990.[1]
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Property Value Units
Conditions /
Notes

Cite

Atomic Number 18 - - [1]

Atomic Weight 39.948 g/mol - [4]

Boiling Point
87.302 K

(-185.848 °C)
K (°C) At 1 atm [1]

Melting Point
83.81 K (-189.34

°C)
K (°C) At 1 atm [1]

Triple Point
83.8058 K, 68.89

kPa
K, kPa - [1]

Critical

Temperature
150.87 K K - [5]

Critical Pressure 4.898 MPa - [5]

Critical Density 0.5356 g/cm³ - [6][7]

Density (at

boiling point)
1.3954 g/cm³ At 87.3 K [1][4]

Thermal Properties
The thermal properties of liquid argon dictate its behavior as a coolant and heat transfer

medium.
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Property Value Units
Conditions /
Notes

Cite

Specific Heat

Capacity (Cp)
1.117 kJ/kg·K

At normal boiling

point
[6]

Heat of

Vaporization
161.14 kJ/kg

At normal boiling

point
[6]

Heat of Fusion 1.18 kJ/mol - [5]

Thermal

Conductivity
0.1256 W/m·K

At normal boiling

point
[6]

Volume Viscosity

to Shear

Viscosity Ratio

0.8 - 2.3 -

Varies with

density (1.06 to

1.42 g/cm³)

[8]

Electrical and Optical Properties
These properties are critical for applications in electronics, particle detectors, and optical

systems.

Property Value Units
Conditions /
Notes

Cite

Dielectric

Constant
1.505 -

At normal boiling

point
[6][9]

Refractive Index

(n)
1.38 - At 128 nm [6]

Magnetic

Susceptibility
-1.07 x 10⁻⁸ (Volume) Diamagnetic [5]

Chemical Properties
Reactivity
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As a noble gas, argon possesses a full valence electron shell, which makes it exceptionally

stable and chemically inert under most conditions.[1] It is colorless, odorless, tasteless, non-

corrosive, and nonflammable.[2][3] Argon does not form any confirmed stable chemical

compounds at room temperature.[1] Its name is derived from the Greek word 'argos,' meaning

"inactive" or "lazy," which is a direct reference to this chemical inertness.[1]

Under extreme conditions, argon can form some weakly bound compounds. For instance,

argon fluorohydride (HArF), a compound of argon with fluorine and hydrogen, has been

synthesized but is only stable at temperatures below 17 K (-256.1 °C).[1] For nearly all practical

purposes in research and industry, liquid argon is considered completely non-reactive.[10]

Solubility
Liquid argon's utility can also be defined by its ability to dissolve other substances. It is

sparingly soluble in water but demonstrates higher solubility in organic solvents.[3][11] The

solubility of argon gas in a liquid is governed by Henry's Law, which states that the amount of

dissolved gas is directly proportional to the partial pressure of that gas above the liquid.[11]

Solvent Solubility Units Conditions Cite

Water 33.6 cm³/kg At 20 °C [3]

The solubility of argon in water is approximately 2.5 times that of nitrogen.[1] Temperature also

significantly affects solubility; as the temperature of the liquid increases, the solubility of argon
gas decreases.[11]

Increase in Partial
Pressure of Argon Gas

Increase in Solubility
of Argon in Liquid

Directly Proportional

Click to download full resolution via product page

Caption: Relationship between partial pressure and solubility as described by Henry's Law.

Experimental Protocols
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The precise measurement of liquid argon's properties requires specialized cryogenic

equipment and methodologies.

Production of Liquid Argon via Cryogenic Air Distillation
The primary industrial method for producing high-purity liquid argon is the fractional distillation

of liquid air.[1][2] This process separates the components of air based on their different boiling

points.

Methodology:

Air Intake and Compression: Atmospheric air is drawn in, filtered to remove dust, and

compressed to high pressures (typically 5-8 MPa).[2][6] This multi-stage compression

includes intercoolers to remove heat.[6]

Purification: The compressed air is passed through a molecular sieve bed which removes

water vapor, carbon dioxide, and hydrocarbons that would otherwise freeze and obstruct the

cryogenic equipment.[7][9]

Cooling and Liquefaction: The purified, high-pressure air is passed through heat exchangers,

cooling it to cryogenic temperatures (around -185°C).[6] A refrigeration cycle, often utilizing

the Joule-Thomson effect, facilitates the final liquefaction.[7]

Fractional Distillation: The liquid air is fed into a two-column distillation system (high and low

pressure).[2] Due to differing boiling points (N₂: 77.3 K, Ar: 87.3 K, O₂: 90.2 K), the

components separate. Nitrogen gas is drawn from the top of the columns, and oxygen-

enriched liquid from the bottom.[7] Argon, having a boiling point between oxygen and

nitrogen, is drawn from a specific tray in the low-pressure column and further purified.
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Caption: Workflow for the cryogenic fractional distillation of air to produce liquid argon.

Measurement of Thermal Conductivity
The thermal conductivity of liquid argon is often determined using a concentric cylinder

apparatus.

Methodology:

Apparatus Setup: The apparatus consists of two vertically oriented concentric cylinders. The

liquid argon sample fills the annular space between them. A heater (e.g., a tungsten

filament) is located along the central axis of the inner cylinder.

Establish Steady State: A known electrical power is supplied to the central heater, creating a

radial temperature gradient across the liquid argon layer. The system is allowed to reach a

thermal steady state, where the temperature at any point is constant over time.

Temperature Measurement: The temperatures of the inner and outer cylinder surfaces (T₁

and T₂) are measured precisely using calibrated thermometers or thermocouples.

Calculation: With the known geometry of the cylinders (radii r₁ and r₂, length L), the power

input (Q), and the measured temperature difference (ΔT = T₁ - T₂), the thermal conductivity

(λ) is calculated using the steady-state solution to Fourier's law for cylindrical coordinates.
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Caption: Experimental workflow for measuring the thermal conductivity of liquid argon.

Measurement of Dielectric Constant
The dielectric constant can be measured using a capacitance bridge method.[9]

Methodology:

Sample Capacitor: A parallel plate capacitor is placed within a cryostat.

Measurement in Vacuum: The capacitance of the empty capacitor (in a vacuum) is measured

(C₀).

Measurement in Liquid Argon: The cryostat is filled with liquid argon, submerging the

capacitor. The capacitance is measured again (C_Ar).
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Calculation: The dielectric constant (ε) is the ratio of the capacitance with the dielectric (liquid

argon) to the capacitance in a vacuum: ε = C_Ar / C₀. An AC series capacitance bridge

operating over a range of frequencies is used for precise measurements, often employing a

Wagner ground circuit to eliminate stray capacitance effects.[9]

Measurement of Refractive Index
The refractive index of liquid argon, especially in the vacuum ultraviolet (VUV) range, is crucial

for particle physics applications. It can be measured by comparing diffraction patterns.[8]

Methodology:

Apparatus: A coherent, monochromatic light source is directed into a cryogenic chamber that

can be either evacuated or filled with liquid argon. Inside the chamber, a diffraction grating is

placed in the light path.

Vacuum Measurement: With the chamber under vacuum, the light passes through the

grating, creating a diffraction pattern. The angular positions of the diffraction maxima are

measured.

Liquid Argon Measurement: The chamber is filled with liquid argon. The light now

propagates through the liquid before and after the grating. The new positions of the

diffraction maxima are measured.

Calculation: The refractive index (n) is determined by the change in the diffraction angle, as

the wavelength of light is shorter in the liquid (λ_L = λ₀ / n) than in vacuum (λ₀). The

relationship d sin(θ) = mλ is used for both conditions to solve for n.[8]

Conclusion
Liquid argon is a physically well-characterized and chemically simple substance. Its extreme

inertness, combined with its cryogenic properties, makes it a highly valuable and versatile

material for researchers, scientists, and engineers. The data and protocols summarized in this

guide offer a foundational resource for professionals requiring precise information for modeling,

experimental design, and process development in fields ranging from materials science to drug

development and fundamental physics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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